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Hyaluronidase Inhibition by Neomenthol

A 2021 study provides direct evidence for neomenthol's activity against hyaluronidase. The key quantitative

data is summarized in the table below.

Compound IC₅₀ Value (μM) Experimental Context

Neomenthol 12.81 ± 0.01 Cell-free test system [1]

Common Standards (e.g., Tannic

Acid)

Data not available in search
results

Requires further literature
search

This study identified neomenthol as a promising compound that delays the growth of skin carcinoma cells

by, in part, inhibiting hyaluronidase activity, which is a key enzyme involved in tumor growth and metastasis

[1].

Experimental Methodology

The data for neomenthol was generated using the following detailed experimental protocol, as described in

the source material [1]:
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Source of Enzyme: The study used a cell-free test system to evaluate the potency of neomenthol.

The specific hyaluronidase enzyme used was commercially procured [1].
Assay Conditions: The inhibitory constant (Ki) of neomenthol was determined. The potency was

confirmed through quantitative real-time PCR analysis and molecular docking studies, which help to
understand the binding interaction between neomenthol and the enzyme [1].

Key Findings: The study concluded that neomenthol exhibits significant inhibition of hyaluronidase,
supporting its investigated anticancer potential [1].

Study Objective:
Investigate molecular target-

based anticancer potential

Cell-Free Test System Molecular Docking Studies Expression Analysis
(qRT-PCR)

In vitro Assays
(SRB, NRU, MTT) In vivo EAC Mouse Model

Finding: Inhibits HYAL activity
(IC₅₀ 12.81 ± 0.01 μM)

Finding: Disrupts tubulin
polymerization

Finding: Arrests G2/M phase
in cell cycle

Conclusion: Neomenthol delays skin
cancer cell growth via multiple mechanisms
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To cite this document: Smolecule. [hyaluronidase inhibition IC50 neomenthol versus standard

inhibitors]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b574768#hyaluronidase-inhibition-ic50-neomenthol-versus-

standard-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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